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Compound of Interest

Compound Name: Pyridine trifluoroacetate

Cat. No.: B1296085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for pyridine trifluoroacetate. The information is compiled and presented to ensure safe

laboratory practices for professionals working with this compound.

Chemical Identification and Physical Properties
Pyridine trifluoroacetate is a salt formed from pyridine and trifluoroacetic acid.[1] It is

commonly used as a reagent in organic synthesis.[1][2] The following tables summarize its key

identification and physical and chemical properties.

Table 1: Chemical Identification
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Identifier Value

Chemical Name Pyridine trifluoroacetate

Synonyms
Pyridinium trifluoroacetate, Trifluoroacetic acid

pyridine salt, [PyH]CF3CO2, PTFA

CAS Number 464-05-1[3][4][5]

Molecular Formula C7H6F3NO2[5]

Molecular Weight 193.12 g/mol [5]

Appearance
White to light yellow crystalline powder or

chunks.[3][4][6]

Table 2: Physical and Chemical Properties

Property Value Source(s)

Melting Point 82 - 86 °C [4][7][8][9]

Boiling Point 72.2 °C at 760 mmHg [3]

160 - 165 °C [10]

Solubility
Soluble in water (5%, clear,

colorless solution).
[7][8][9]

Partly miscible with water. [6]

Vapor Pressure 96.2 mmHg at 25°C [3]

Negligible [6]

Flash Point 102.7 °C [3]

Not available/Not applicable [4][6][7]

Hazard Identification and Toxicological Profile
Pyridine trifluoroacetate is considered a hazardous substance.[6] The primary hazards are

irritation to the skin, eyes, and respiratory system. While no significant acute toxicological data
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has been identified for pyridine trifluoroacetate itself, the toxicological profiles of its

components, pyridine and trifluoroacetate, provide insight into its potential hazards.[6]

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[3]

[4][11][12]

Eye Irritation 2
H319: Causes serious eye

irritation.[3][4][11][12]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[3][11][12]

Toxicological Summary:

Pyridine Trifluoroacetate: No specific LD50 or LC50 data is available. It is known to be an

irritant.[6] Long-term exposure may lead to cumulative health effects.[6]

Pyridine: Pyridine can be absorbed through the skin and is toxic to the eyes, skin, respiratory

system, blood, kidneys, liver, and central nervous system. Overexposure can cause nausea,

headache, and nervous system symptoms. It is also a suspected human carcinogen (IARC

Group 2B). The oral LD50 in rats is 891 mg/kg, and the dermal LD50 in rabbits is 1121

mg/kg. The 4-hour inhalation LC50 in rats is 17.1 mg/L.

Trifluoroacetate (TFA): The potential for TFA to cause acute toxicity is very low.[13][14] In

repeated-dose studies in rats, the liver was identified as the target organ, with mild liver

hypertrophy being the primary effect.[13][14] TFA is not found to be genotoxic.[13][14]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling pyridine trifluoroacetate to

minimize exposure and ensure a safe laboratory environment.

Engineering Controls
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Always work in a well-ventilated area.

Use a properly functioning certified laboratory chemical fume hood.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[6]

Skin Protection: Wear a fully-buttoned lab coat and appropriate chemical-resistant gloves.[6]

Nitrile rubber, polychloroprene, or butyl rubber gloves are recommended.[6] Always check

the manufacturer's glove compatibility chart.

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH-approved N95 dust mask or a higher level of respiratory protection. A respiratory

protection program must be in place for respirator use.

General Hygiene Practices
Avoid all personal contact, including inhalation of dust.[6][11]

Do not eat, drink, or smoke in areas where the chemical is handled.[11]

Wash hands thoroughly with soap and water after handling.[11]

Launder contaminated clothing separately before reuse.[11]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][11]

Store away from incompatible materials, such as strong oxidizing agents (e.g., nitrates,

oxidizing acids, chlorine bleaches).[6][11]

Avoid physical damage to containers.[11]

Emergency Procedures
First Aid Measures
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Eye Contact: Immediately flush eyes with copious amounts of fresh running water for at least

15 minutes, holding the eyelids apart. Seek immediate medical attention.[6][7]

Skin Contact: Immediately remove all contaminated clothing. Flush skin and hair with

running water and soap, if available, for at least 15 minutes. Seek medical attention if

irritation persists.[6][7]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.[7]

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.[6][7]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[7]

Specific Hazards: The material is a combustible solid that burns but does not propagate

flame easily.[6] Dust clouds may form an explosive mixture with air.[6] Combustion may

produce carbon monoxide, carbon dioxide, hydrogen fluoride, and nitrogen oxides.[6]

Fire-Fighter Protection: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[7][11]

Spill Response Protocol
A clear and efficient response to a spill is crucial to prevent injury and environmental

contamination. The following workflow outlines the steps for managing a pyridine
trifluoroacetate spill.
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Spill Occurs

Assess Spill Severity
(Minor vs. Major)

Minor Spill Procedure

  Minor Spill
  (Small, Contained,

  No Immediate Danger)

Major Spill Procedure

  Major Spill
  (Large, Uncontrolled,
  Fire or Health Hazard)

Alert Personnel in the Area Evacuate the Area Immediately

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Contain Spill with
Absorbent Material

Clean Up Spill
(Sweep or Vacuum)

Decontaminate Spill Area

Dispose of Waste in a
Sealed, Labeled Container

Spill Managed

Alert Emergency Services
and Supervisor

Secure the Area
(Close Doors, Restrict Access)

Await Arrival of
Trained Emergency Responders

Click to download full resolution via product page

Caption: Logical workflow for handling a pyridine trifluoroacetate spill.
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Minor Spill Cleanup Protocol
For small, manageable spills that do not pose a significant immediate hazard:

Alert Personnel: Immediately alert others in the vicinity.[6]

Wear PPE: Put on appropriate personal protective equipment, including chemical safety

goggles, gloves, and a lab coat.[11]

Containment: Use a dry, inert absorbent material like sand, vermiculite, or earth to cover the

spill. Avoid generating dust.[11]

Cleanup: Carefully sweep or shovel the absorbed material into a clean, dry, sealable, and

labeled container for disposal.[11]

Decontamination: Clean the spill area with soap and water, and then decontaminate with a

suitable solution if necessary.

Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste in

accordance with local, state, and federal regulations.[6]

Major Spill Response Protocol
For large spills, or any spill that is uncontrolled or poses a fire or significant health hazard:

Evacuate: Immediately evacuate the area.

Alert: Notify your supervisor and contact your institution's emergency response team.[6][11]

Secure Area: If it is safe to do so, close doors to the affected area to contain vapors and

prevent entry.

Await Responders: Do not attempt to clean up a major spill unless you are trained and

equipped to do so. Await the arrival of emergency responders.[6]

Disposal Considerations
All waste containing pyridine trifluoroacetate must be handled as hazardous waste.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://datasheets.scbt.com/sc-250818.pdf
https://store.apolloscientific.co.uk/storage/msds/PC904612_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC904612_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC904612_msds.pdf
https://datasheets.scbt.com/sc-250818.pdf
https://datasheets.scbt.com/sc-250818.pdf
https://store.apolloscientific.co.uk/storage/msds/PC904612_msds.pdf
https://datasheets.scbt.com/sc-250818.pdf
https://www.benchchem.com/product/b1296085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect waste in a suitable, sealed, and properly labeled container.

Dispose of the waste in accordance with all applicable local, state, and federal regulations.[6]

Do not dispose of it down the drain.

This guide is intended to provide comprehensive safety information for the handling of pyridine
trifluoroacetate. Always refer to the specific Safety Data Sheet (SDS) provided by the

manufacturer for the most detailed and up-to-date information. All laboratory personnel must be

trained on the hazards and safe handling procedures for this chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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